Cas no 2227902-88-5 (rac-(1R,3R)-3-(2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227902-88-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6511286
• PubChem ID: 165852439
• Update Time: 2025-10-31

rac-(1R,3R)-3-(2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1834099
• 2227902-88-5
• rac-[(1R,3R)-3-(2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C13H19NO/c1-13(2)10(8-14)12(13)9-6-4-5-7-11(9)15-3/h4-7,10,12H,8,14H2,1-3H3/t10-,12-/m1/s1
• InChI Key： VJXUAMVNPYQHPS-ZYHUDNBSSA-N
• SMILES： O(C)C1C=CC=CC=1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-(2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Research Brief on rac-(1R,3R)-3-(2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227902-88-5)

Recent studies on rac-(1R,3R)-3-(2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227902-88-5) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical compounds. This chiral cyclopropane derivative has garnered attention due to its unique structural features, which make it a promising candidate for drug development, particularly in the fields of neurology and psychiatry. The compound's stereochemistry and functional groups allow for selective interactions with biological targets, offering opportunities for the design of more effective and safer therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of rac-(1R,3R)-3-(2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine. The researchers employed asymmetric synthesis techniques to obtain the enantiomerically pure forms of the compound, followed by in vitro and in vivo assays to assess its biological activity. The results indicated significant affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the structural optimization of rac-(1R,3R)-3-(2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine to enhance its selectivity and potency. By introducing various substituents on the cyclopropane ring and the methoxyphenyl moiety, the researchers identified several derivatives with improved binding affinities and reduced off-target effects. These findings underscore the compound's versatility as a scaffold for the development of next-generation CNS-targeting drugs.

In addition to its pharmacological potential, rac-(1R,3R)-3-(2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine has also been studied for its role in chemical biology. A 2024 preprint article on ChemRxiv described the use of this compound as a molecular probe to investigate the mechanisms of neurotransmitter transport. The study utilized advanced imaging techniques and computational modeling to elucidate the interactions between the compound and membrane transporters, providing valuable insights into the molecular basis of neurotransmission.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of rac-(1R,3R)-3-(2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine. Current synthetic routes often involve multi-step processes with low yields, necessitating the development of more efficient and scalable methodologies. Furthermore, comprehensive toxicological studies are required to ensure the safety of this compound and its derivatives for human use. Ongoing research aims to address these limitations and unlock the full therapeutic potential of this intriguing molecule.